Cas no 5786-78-7 (Sodium 1,2-diaminocyclohexane tetraacetate)
5786-78-7 structure
Product Name:Sodium 1,2-diaminocyclohexane tetraacetate
CAS No:5786-78-7
MF:C14H20N2Na2O8
MW:390.296746253967
CID:1607292
Update Time:2023-08-03
Sodium 1,2-diaminocyclohexane tetraacetate Chemical and Physical Properties
Names and Identifiers
-
- Disodium 2,2'-{1,2-cyclohexanediylbis[(carboxymethyl)imino]}diace tate (non-preferred name)
- Glycine, N,N'-1,2-cyclohexanediylbis(N-(carboxymethyl)-, sodium salt (1:2)
- Disodium dihydrogen N,N'-1,2-cyclohexanediylbis(N-(carboxylatemethyl)glycinate)
- Glycine, N,N'-1,2-cyclohexanediylbis(N-(carboxymethyl)-, disodium salt
- disodium 2,2'-{cyclohexane-1,2-diylbis[(carboxymethyl)imino]}diacetate (non-preferred name)
- Glycine, N,N'-1,2-cyclohexanediylbis[N-(carboxymethyl)-, disodium salt
- Sodium 1,2-diaminocyclohexane tetraacetate
- 1,2-Diaminocyclohexenetetra-acetate of sodium
- Glycine, N,N'-1,2-cyclohexanediylbis[N-(carboxymethyl)-, sodium salt (1:2)
- hexaver(r) disodium salt
- CDTA DISODIUM SALT
-
- Inchi: 1S/C14H22N2O8.2Na/c17-11(18)5-15(6-12(19)20)9-3-1-2-4-10(9)16(7-13(21)22)8-14(23)24;;/h9-10H,1-8H2,(H,17,18)(H,19,20)(H,21,22)(H,23,24);;/q;2*+1/p-2
- InChI Key: TVTLKUMLAQUFAS-UHFFFAOYSA-L
- SMILES: [Na+].[Na+].OC(CN(CC(=O)[O-])C1CCCCC1N(CC(=O)[O-])CC(=O)O)=O
Computed Properties
- Exact Mass: 780.203
- Monoisotopic Mass: 780.203
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 26
- Rotatable Bond Count: 8
- Complexity: 440
- Covalently-Bonded Unit Count: 6
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 161
- Molecular Weight: 390.30
Experimental Properties
- Boiling Point: 670.8°C at 760 mmHg
- Flash Point: 359.5°C
Sodium 1,2-diaminocyclohexane tetraacetate Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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